N-(sec-butyl)-1-(2,2-dimethylpropanoyl)-3-piperidinecarboxamide

• IUPAC Name: N-butan-2-yl-1-(2,2-dimethylpropanoyl)piperidine-3-carboxamide
• InChI: InChI=1S/C15H28N2O2/c1-6-11(2)16-13(18)12-8-7-9-17(10-12)14(19)15(3,4)5/h11-12H,6-10H2,1-5H3,(H,16,18)
• InChI Key: CDANHUCPOOKDND-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1CCCN(C1)C(=O)C(C)(C)C
• Molecular Formula: C15H28N2O2
• Molecular Weight: 268.39 g/mol

Description

N-(sec-butyl)-1-(2,2-dimethylpropanoyl)-3-piperidinecarboxamide is a synthetic organic compound characterized by the presence of a piperidine ring, a sec-butyl group, and a 2,2-dimethylpropanoyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(sec-butyl)-1-(2,2-dimethylpropanoyl)-3-piperidinecarboxamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors such as 1,5-diaminopentane.

Introduction of the sec-Butyl Group: The sec-butyl group can be introduced via an alkylation reaction using sec-butyl halides in the presence of a strong base.

Attachment of the 2,2-Dimethylpropanoyl Group: The 2,2-dimethylpropanoyl group can be attached through an acylation reaction using 2,2-dimethylpropanoyl chloride and a suitable catalyst.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of green chemistry principles may be employed.

Chemical Reactions Analysis

Types of Reactions

N-(sec-butyl)-1-(2,2-dimethylpropanoyl)-3-piperidinecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the piperidine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a strong base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of alkylated derivatives.

Scientific Research Applications

N-(sec-butyl)-1-(2,2-dimethylpropanoyl)-3-piperidinecarboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including analgesic and anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(sec-butyl)-1-(2,2-dimethylpropanoyl)-3-piperidinecarboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Conclusion

This compound is a compound of significant interest due to its unique structure and potential applications in various scientific fields